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Technical Support Center: CMD178 Mixer

This technical support center provides troubleshooting guidance and answers to frequently
asked questions for researchers, scientists, and drug development professionals utilizing the
CMD178, a high-frequency double-balanced mixer. The focus is on practical issues that may
arise during experimental setups, with an emphasis on improving signal integrity and
minimizing unwanted noise.

Frequently Asked Questions (FAQs)

Q: How can | improve the common-mode rejection of the CMD1787

A: The term "common-mode rejection ratio" (CMRR) is a specification typically associated with
differential amplifiers, which are designed to amplify the difference between two input signals
while rejecting any signal common to both inputs. The CMD178, as a double-balanced mixer,
operates on a different principle. Its primary function is frequency conversion (up-conversion or
down-conversion) of a radio frequency (RF) signal by mixing it with a local oscillator (LO) signal
to produce an intermediate frequency (IF) signal.
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Therefore, CMRR is not a standard specification for a mixer like the CMD178. The analogous
and more critical performance metrics for a mixer, which relate to the rejection of unwanted
signals, are isolation between the RF, LO, and IF ports, and its linearity. High isolation prevents
the LO and RF signals from leaking into the IF output and other ports, thus ensuring a cleaner
output signal.

This guide will focus on optimizing the performance of your CMD178 mixer by addressing these
key parameters.

Q: What are the key performance specifications of the CMD178?

A: The performance of the CMD178 is characterized by several key parameters. The following
table summarizes the typical performance characteristics.[1][2]

Parameter Typical Value Units
RF & LO Frequency Range 11-21 GHz
IF Frequency Range DC-6 GHz
Conversion Loss 6 dB
LO to RF Isolation 45 dB
LO to IF Isolation 45 dB
RF to IF Isolation 26 dB
Input P1dB 9 dBm
Input IP3 16 dBm

Note: These values are typical and can vary based on the specific operating conditions such as
LO drive level and frequency.

Troubleshooting Guide

Q: 1 am observing significant LO signal leakage at the RF and IF ports. How can | improve the
isolation?
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A: High leakage of the local oscillator (LO) signal can interfere with other components in your
system and degrade the quality of the desired intermediate frequency (IF) signal. Here are
several steps you can take to improve isolation:

e Optimize LO Drive Level: The CMD178 is specified with a typical LO drive level of +13 dBm.
[1][2] Operating the mixer at the recommended LO drive level is crucial for optimal
performance, including port-to-port isolation. Driving the LO too high or too low can degrade
the balance of the mixer core, leading to increased leakage.

e Proper Impedance Matching: Ensure that the RF, LO, and IF ports are properly matched to a
50-ohm impedance. Mismatches can cause reflections that degrade isolation. Use high-
quality, high-frequency connectors and transmission lines.

o Component Layout: The physical layout of your printed circuit board (PCB) is critical at the
high frequencies at which the CMD178 operates.

o Keep the paths for the RF, LO, and IF signals as short as possible.
o Avoid running signal traces parallel to each other for long distances to minimize crosstalk.

o Use a solid ground plane and ensure all component grounds are connected to it with low-
inductance vias.

o Use of External Filters: If high isolation is critical for your application, consider using external
bandpass or notch filters on the RF and IF ports to further attenuate the LO signal.

Q: My output signal contains unexpected spurious signals (spurs). What are the likely causes
and how can | mitigate them?

A: Spurious signals, or "spurs," are unwanted frequencies at the output of the mixer. They are
generated by the non-linear nature of the mixing process. The frequencies of these spurs can
be predicted by the equation:

fspur=m*fRF £ n * fLO

where m and n are integers.
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Here’s how to troubleshoot and mitigate spurs:

e Check Input Signal Purity: The purity of your RF and LO input signals is critical. Harmonics
present in the input signals will mix and create additional spurs. Use high-quality signal
sources with good harmonic suppression, and consider using low-pass filters on the RF and
LO inputs to remove harmonics before they enter the mixer.

o Operate in the Linear Range: The CMD178 has a typical input P1dB of +9 dBm.[1] Operating
the mixer with input power levels well below the 1dB compression point will minimize the
generation of spurious products. If your input signal is too strong, use an attenuator at the
RF input.

o Strategic Frequency Planning: If possible, choose your RF, LO, and IF frequencies to place
the most problematic spurs outside of your desired passband.

» Output Filtering: Use a bandpass filter on the IF output to select your desired signal and
reject out-of-band spurious products.

Experimental Protocols
Protocol: Measuring Port-to-Port Isolation

This protocol describes how to measure the LO-to-RF isolation of the CMD178. The same
principle can be applied to measure LO-to-IF and RF-to-IF isolation.

Equipment Needed:

Vector Network Analyzer (VNA)

High-frequency cables and connectors

50-ohm terminations

DC power supply (if biasing is required for other components in the setup)

CMD178 evaluation board or a properly mounted CMD178.

Procedure:
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* VNA Calibration: Perform a two-port calibration of the VNA over the frequency range of
interest (11-21 GHz for the LO and RF ports).

e Setup:
o Connect Port 1 of the VNA to the LO port of the CMD178.
o Connect Port 2 of the VNA to the RF port of the CMD178.
o Terminate the IF port with a 50-ohm load.

o Measurement: Measure the S21 parameter (forward transmission) from the LO port (Port 1)
to the RF port (Port 2). The magnitude of S21 in dB represents the LO-to-RF isolation.

» Data Recording: Record the isolation value across the desired frequency range.
Protocol: Measuring Conversion Loss

Equipment Needed:

Two signal generators (one for RF, one for LO)

Spectrum analyzer

Power meter

Attenuators

CMD178 evaluation board or a properly mounted CMD178.
Procedure:
e Setup:

o Configure the first signal generator to produce the RF signal at a specific frequency and
power level (e.g., 15 GHz at -10 dBm).

o Configure the second signal generator to produce the LO signal at the desired frequency
and power level (e.g., 14.9 GHz at +13 dBm).
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o Connect the RF signal generator to the RF port of the CMD178.
o Connect the LO signal generator to the LO port of the CMD178.

o Connect the IF port of the CMD178 to the spectrum analyzer.

e Measure Input Power: Use a power meter to accurately measure the power of the RF signal
at the input of the mixer.

o Measure Output Power: On the spectrum analyzer, locate the IF signal (in this example, at
100 MHz). Measure the power of the IF signal.

o Calculate Conversion Loss: The conversion loss is the difference between the input RF
power and the output IF power.

o Conversion Loss (dB) = PRF_in (dBm) - PIF_out (dBm)

Diagrams

IF Port 50 Ohm
Termination

4
LO Port CMD178
RF Port

Tx

Vector Network
Analyzer |

Port 2

Rx
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Caption: Experimental setup for measuring LO-to-RF isolation of the CMD178.
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Unwanted Signals
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- Optimize LO Drive Level
- Check Impedance Matching
- Improve Layout
- Add Output Filter

Reduce Spurs:
- Check Input Signal Purity
- Operate in Linear Range
- Strategic Frequency Planning
- Add Input/Output Filters

Issue Resolved
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Caption: Troubleshooting workflow for noise and spurious signals in a CMD178 mixer circuit.
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Conceptual Relationship: LO Drive Level vs. Performance
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Caption: Conceptual relationship between LO drive level and mixer performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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